Cas no 1213103-12-8 ((3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol
• CAS No: 1213103-12-8
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5717241
• PubChem ID: 130787859
• Update Time: 2025-11-06

(3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1164081
• Y12236
• (R)-3-AMINO-3-(2-BROMO-5-FLUOROPHENYL)PROPAN-1-OL
• (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol
• 1213103-12-8

• Inchi： 1S/C9H11BrFNO/c10-8-2-1-6(11)5-7(8)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key： KHLWOHZGHOSRLT-SECBINFHSA-N
• SMILES： BrC1C=CC(=CC=1[C@@H](CCO)N)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol

Comprehensive Overview of (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol (CAS No. 1213103-12-8)

(3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its CAS No. 1213103-12-8 serves as a unique identifier, ensuring precise tracking in scientific databases. This compound features a 2-bromo-5-fluorophenyl group attached to a propanol backbone, making it a valuable intermediate in drug discovery. Researchers are increasingly interested in its stereospecific properties, as the (3R) configuration often influences biological activity.

The growing demand for chiral building blocks in medicinal chemistry has spotlighted compounds like (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol. Its bromo and fluoro substituents enhance reactivity, enabling diverse synthetic applications. Recent studies highlight its role in developing targeted therapies, particularly in oncology and neurology. The compound’s amino and hydroxyl functional groups further expand its utility in peptide coupling and prodrug design.

In the context of green chemistry, 1213103-12-8 aligns with trends toward sustainable synthesis. Researchers are exploring catalytic asymmetric methods to produce it efficiently, minimizing waste. Its fluorinated aromatic moiety also resonates with the pharmaceutical industry’s focus on metabolic stability and bioavailability. These attributes make it a hot topic in AI-driven drug discovery, where predictive models prioritize structurally unique intermediates.

Analytical techniques like HPLC and NMR are critical for characterizing (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol. Purity and enantiomeric excess are rigorously assessed to meet GMP standards. FAQs often address its storage conditions (typically 2-8°C under inert gas) and solubility profiles (DMSO or methanol). Such details are vital for labs optimizing high-throughput screening protocols.

The compound’s relevance extends to patent literature, with filings emphasizing its use in kinase inhibitors and GPCR modulators. As precision medicine advances, 1213103-12-8 exemplifies how tailored molecular structures address unmet clinical needs. Its IP potential attracts biotech startups and academic collaborators alike, fueling innovation in bioconjugation and prodrug delivery systems.

Beyond pharmaceuticals, (3R)-3-amino-3-(2-bromo-5-fluorophenyl)propan-1-ol finds niche applications in material science. Its halogenated aromatic core contributes to liquid crystal and polymeric material development. Cross-disciplinary interest underscores its versatility, bridging gaps between organic electronics and biocompatible coatings.

In summary, CAS No. 1213103-12-8 represents a multifaceted tool for modern chemistry. Its structural elegance and functional diversity align with industry megatrends, from AI-augmented R&D to sustainable synthesis. As research evolves, this compound will likely remain at the forefront of innovative therapeutic and material design.